Cas no 1698665-26-7 (3-Amino-3-(5-chloro-1,3-thiazol-2-yl)propanamide)

• Product Name: 3-Amino-3-(5-chloro-1,3-thiazol-2-yl)propanamide
• CAS No: 1698665-26-7
• MF: C₆H₈ClN₃OS
• MW: 205.665218353271
• CID: 5739628
• PubChem ID: 107124448
• Update Time: 2025-11-06

3-Amino-3-(5-chloro-1,3-thiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1698665-26-7
• EN300-1287017
• 3-Amino-3-(5-chloro-1,3-thiazol-2-yl)propanamide
• 2-Thiazolepropanamide, β-amino-5-chloro-

• Inchi： 1S/C6H8ClN3OS/c7-4-2-10-6(12-4)3(8)1-5(9)11/h2-3H,1,8H2,(H2,9,11)
• InChI Key： CYFJXFVPHSXBAN-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(Cl)S1)(N)CC(=O)N

Computed Properties

• Exact Mass: 205.0076608g/mol
• Monoisotopic Mass: 205.0076608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 411.9±45.0 °C(Predicted)
• pka: 15.97±0.40(Predicted)

Additional information on 3-Amino-3-(5-chloro-1,3-thiazol-2-yl)propanamide

Comprehensive Overview of 3-Amino-3-(5-chloro-1,3-thiazol-2-yl)propanamide (CAS No. 1698665-26-7)

3-Amino-3-(5-chloro-1,3-thiazol-2-yl)propanamide, identified by its CAS number 1698665-26-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a 5-chloro-1,3-thiazole ring with an aminopropanamide side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The thiazole moiety, a common pharmacophore, enhances its relevance in designing antimicrobial and anti-inflammatory agents, aligning with current trends in combating antibiotic resistance.

The compound’s synthetic utility is underscored by its role in developing small-molecule inhibitors, a hot topic in precision medicine. With the rise of AI-driven drug design, 1698665-26-7 is frequently explored in virtual screening libraries due to its favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). Its chlorothiazole component also aligns with green chemistry initiatives, as researchers seek halogenated motifs for improved target selectivity while minimizing environmental impact. These attributes make it a subject of interest in patent filings and academic publications.

From an industrial perspective, 3-Amino-3-(5-chloro-1,3-thiazol-2-yl)propanamide is valued for its scalability in multistep synthesis. Recent advancements in flow chemistry have enabled more efficient production, addressing demands for high-purity intermediates in API manufacturing (Active Pharmaceutical Ingredients). Its stability under various pH conditions further enhances its utility in formulation development, a critical factor for oral bioavailability optimization—a recurring theme in pharma forums and conference discussions.

Environmental and regulatory considerations are also pivotal. The compound’s biodegradability profile and compliance with REACH and ICH guidelines make it a sustainable choice for industrial applications. As the scientific community prioritizes green solvents and catalytic methods, CAS 1698665-26-7 exemplifies how structural modifications can reduce ecological footprints without compromising efficacy. This balance is frequently highlighted in sustainability reports and investor briefings.

In summary, 3-Amino-3-(5-chloro-1,3-thiazol-2-yl)propanamide (1698665-26-7) bridges cutting-edge science and industrial practicality. Its dual role in drug discovery and agrochemical innovation, coupled with compliance with modern regulatory standards, positions it as a compound of enduring relevance. Future research may explore its crystal engineering potential or polypharmacology, further expanding its applications in life sciences.